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Abstract

Dodecanedihydrazide, a long-chain aliphatic dihydrazide, is a versatile molecule with
significant applications in polymer chemistry and potential in the development of advanced
drug delivery systems. Its unique structure, featuring a twelve-carbon hydrophobic backbone
and two terminal reactive hydrazide groups, imparts a range of desirable properties, including
the ability to act as a latent curing agent and a crosslinker. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, synthesis, and
key applications of Dodecanedihydrazide, with a focus on its role in epoxy resin curing and its
emerging potential in the pharmaceutical field. Detailed experimental protocols, spectral
analyses, and mechanistic diagrams are presented to facilitate a deeper understanding and
practical application of this compound.

Chemical Structure and Identification

Dodecanedihydrazide, systematically named dodecanedioic acid dihydrazide, is a
symmetrical molecule characterized by a C12 alkyl chain flanked by two hydrazide functional
groups (-CONHNHz2).

Table 1: Chemical Identification of Dodecanedihydrazide
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Identifier Value

IUPAC Name dodecanedihydrazide

Synonyms Dodecanedioic acid, 1,12-dihydrazide; DDH
CAS Number 4080-98-2

Molecular Formula C12H26N402

Molecular Weight 258.36 g/mol [1]

InChl Key GRGBENNNGZARRZ-UHFFFAOYSA-N
Canonical SMILES C(CCCCCC(=O)NN)CCCCC(=O)NN

Physicochemical Properties

Dodecanedihydrazide is typically an off-white crystalline powder with a high melting point, a
characteristic that contributes to its latency in certain applications. The long aliphatic chain
renders it hydrophobic, while the hydrazide groups are polar and capable of hydrogen bonding.

Table 2: Physicochemical Properties of Dodecanedihydrazide

Property Value

Physical State Solid, powder to crystal
Color White to off-white
Melting Point 190 °C[1]

Boiling Point (Predicted) 519.3+23.0 °C
Density (Predicted) 1.050 + 0.06 g/cm?
pKa (Predicted) 12.98 + 0.35

Synthesis of Dodecanedihydrazide

The most common method for synthesizing Dodecanedihydrazide is through the reaction of a
dodecanedioic acid derivative, such as dodecanedioyl dichloride or a dodecanedioic acid ester,
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with hydrazine hydrate.

General Experimental Protocol for Synthesis

This protocol describes a typical laboratory-scale synthesis of Dodecanedihydrazide from

dodecanedioic acid and hydrazine hydrate.

Materials:

Dodecanedioic acid
Hydrazine hydrate (80% solution in water)
Methanol

Sulfuric acid (concentrated, as catalyst)

Procedure:

Esterification: A solution of dodecanedioic acid in methanol containing a catalytic amount of
sulfuric acid is heated to reflux. The reaction progress is monitored by techniques such as
thin-layer chromatography (TLC).

Solvent Removal: Upon completion of the esterification, the excess methanol is removed
under reduced pressure.

Hydrazinolysis: The resulting crude dimethyl dodecanedioate is dissolved in a suitable
solvent, and hydrazine hydrate is added. The mixture is then heated to reflux.

Precipitation and Filtration: As the reaction proceeds, Dodecanedihydrazide precipitates out
of the solution. After cooling to room temperature, the solid product is collected by vacuum
filtration.

Purification: The crude product is washed with cold methanol to remove unreacted starting
materials and byproducts. Further purification can be achieved by recrystallization from a
suitable solvent system, such as an ethanol/water mixture.

Drying: The purified Dodecanedihydrazide is dried in a vacuum oven to a constant weight.
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Figure 1: General workflow for the synthesis of Dodecanedihydrazide.

Spectral Characterization

The structure of Dodecanedihydrazide can be confirmed using various spectroscopic
techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR: The proton NMR spectrum of Dodecanedihydrazide is expected to show
characteristic signals for the methylene protons of the alkyl chain and the protons of the
hydrazide groups. The methylene protons adjacent to the carbonyl groups will appear at a
different chemical shift compared to the other methylene protons in the chain.

13C NMR: The carbon NMR spectrum provides information about the carbon skeleton.

Table 3: Predicted 13C NMR Spectral Data for Dodecanedihydrazide

Chemical Shift (ppm) Assignment
~175 C=0 (Carbonyl)
~35 -CH2-C=0

~29 -CH2- (internal)
~25 -CHz-

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of Dodecanedihydrazide exhibits characteristic absorption bands for the
functional groups present in the molecule.

Table 4: Key FTIR Absorption Bands for Dodecanedihydrazide
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Wavenumber (cm~?) Vibration Mode Functional Group
3300-3400 N-H stretching -NHz
2850-2950 C-H stretching -CHz-
~1640 C=0 stretching (Amide ) -C=0
~1540 N-H bending (Amide II) -NH-
~1465 C-H bending -CHa2-

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of Dodecanedihydrazide would likely show a
molecular ion peak (M*) at m/z 258. The fragmentation pattern would be characterized by the
loss of neutral fragments such as water, ammonia, and cleavage of the alkyl chain.

Thermal Properties

Thermal analysis techniques such as Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA) are crucial for understanding the thermal behavior of
Dodecanedihydrazide, particularly for its application as a latent curing agent.

e DSC: ADSC thermogram would show a sharp endothermic peak corresponding to the
melting point of the compound at approximately 190 °C. This high melting point is indicative

of its thermal stability at lower temperatures.

o TGA: ATGA curve would demonstrate the thermal stability of Dodecanedihydrazide up to
its decomposition temperature. Significant weight loss would be observed at temperatures
above the melting point, corresponding to the decomposition of the molecule.

Applications
Latent Curing Agent for Epoxy Resins

A primary application of Dodecanedihydrazide is as a latent curing agent for epoxy resins,
particularly in powder coatings and adhesives. Its latency is attributed to its high melting point
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and insolubility in the resin at ambient temperatures. Upon heating, it melts and reacts with the
epoxy groups, initiating the cross-linking process.

The curing mechanism involves the nucleophilic attack of the nitrogen atoms of the hydrazide
groups on the carbon atoms of the epoxy ring, leading to ring-opening and the formation of a
stable cross-linked network. The long aliphatic chain of Dodecanedihydrazide can impart
increased flexibility and impact resistance to the cured epoxy resin.

Figure 2: Logical relationship of Dodecanedihydrazide as a latent curing agent for epoxy
resins.

Potential in Drug Development

The biocompatibility and biodegradability of long-chain dicarboxylic acids and the reactivity of
the hydrazide group make Dodecanedihydrazide an interesting candidate for applications in
drug delivery. Hydrazide groups can be used to form covalent bonds with aldehydes or ketones
present in drug molecules or carrier systems, forming stable hydrazone linkages.

Dodecanedihydrazide can potentially be used as a crosslinker in the formation of
biodegradable hydrogels for the controlled release of therapeutic agents. The degradation of
the dodecanedioic acid backbone would lead to the gradual release of the encapsulated drug.

Figure 3: Conceptual workflow for the use of Dodecanedihydrazide in a drug delivery system.

Safety and Handling

Dodecanedihydrazide should be handled in accordance with standard laboratory safety
procedures. It is advisable to wear personal protective equipment, including gloves, safety
glasses, and a lab coat. For detailed safety information, refer to the Material Safety Data Sheet
(MSDS) provided by the supplier.

Conclusion

Dodecanedihydrazide is a valuable chemical compound with well-established applications in
the polymer industry and promising potential in the field of drug delivery. Its synthesis is
straightforward, and its chemical and physical properties are well-suited for its role as a latent
curing agent. Further research into its use as a biocompatible and biodegradable crosslinker
could open up new avenues for the development of advanced therapeutic systems. This guide
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provides a solid foundation of technical information to support further research and
development involving Dodecanedihydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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